BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Methyl 3-methoxy-4-
methylbenzoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Methyl 3-methoxy-4-
Compound Name:
methylbenzoate

Cat. No.: B146591

CAS Number: 3556-83-0

This technical guide provides a comprehensive overview of the safety, handling, and
physicochemical properties of Methyl 3-methoxy-4-methylbenzoate. The information is
intended for researchers, scientists, and professionals in drug development and other scientific
fields who may handle or utilize this compound.

Chemical and Physical Properties

Methyl 3-methoxy-4-methylbenzoate is a solid organic compound. The following table
summarizes its key chemical and physical properties.
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Property Value Source
Molecular Formula C10H1203 [1112]
Molecular Weight 180.20 g/mol [1][3]

White to off-white

M/s Asmee Chemicals Private

Appearance ] o
solid/powder/crystal Limited
Melting Point 50-54 °C [3114]
Boiling Point 119-120 °C at 1 mmHg
Flash Point 110 °C (230 °F) - closed cup [3]
Density 1.075 g/cm3 (Predicted)
Limited solubility in water;
Solubility soluble in organic solvents like

ethanol and ether.

Hazard Identification and Classification

Methyl 3-methoxy-4-methylbenzoate is classified as a hazardous substance. The GHS

hazard classifications are summarized below.

Hazard Class Category GHS Code Description
Skin Irritation 2 H315 Causes skin irritation
o Causes serious eye
Eye Irritation 2 H319 S
Irritation
Specific Target Organ _
o _ May cause respiratory
Toxicity (Single 3 H335 L
irritation
Exposure)
Signal Word: Warning[3]
Hazard Statements:
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e H315: Causes skin irritation.[3]
e H319: Causes serious eye irritation.[3]

o H335: May cause respiratory irritation.[3]

Safety and Handling

Proper handling and storage procedures are crucial to ensure safety when working with Methyl
3-methoxy-4-methylbenzoate.

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended:

Protection Type Specification
Eye/Face Protection Safety glasses with side-shields or goggles.
Skin Protection Protective gloves (e.g., nitrile rubber), lab coat.

Dust mask (e.g., type N95) or a multi-purpose
Respiratory Protection combination respirator cartridge, especially

where dust is generated.

Handling and Storage

e Handling: Use in a well-ventilated area. Avoid breathing dust. Avoid contact with skin and
eyes. Do not eat, drink, or smoke when using this product. Wash hands thoroughly after
handling.[3]

» Storage: Store in a cool, dry, well-ventilated place. Keep container tightly closed. Store
locked up.[3]

First Aid Measures
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Exposure Route First Aid Procedure

) Move person into fresh air. If not breathing, give
Inhalation . o o
artificial respiration. Consult a physician.

) Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.

Rinse thoroughly with plenty of water for at least
Eye Contact ] o
15 minutes and consult a physician.

Never give anything by mouth to an
Ingestion unconscious person. Rinse mouth with water.

Consult a physician.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of Methyl 3-methoxy-4-
methylbenzoate are not publicly available. The hazard classifications are based on data from
suppliers and regulatory bodies.

Biological Activity and Signaling Pathways
Potential Therapeutic Applications

One study suggests that 3-Methoxy-4-methylbenzoic acid methyl ester may act as a potent
inhibitor of the neurotoxic effects of 3-amyloid peptide (AB).[5] This indicates a potential
therapeutic role in Alzheimer's disease by inhibiting AP fibrillation.[5] However, detailed in-vivo
or in-vitro studies and specific signaling pathways have not been elucidated in the available
literature.

Antibacterial Activity of Related Compounds

The related compound, 3-Methoxy-4-methylbenzoic acid, has been shown to exhibit
antibacterial activity against both Gram-positive and Gram-negative bacteria by inhibiting the
synthesis of bacterial fatty acids.[6][7] It is plausible that Methyl 3-methoxy-4-methylbenzoate
could be investigated for similar properties.

Signaling Pathway Diagrams
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As no specific signaling pathways for Methyl 3-methoxy-4-methylbenzoate have been
documented, a diagrammatic representation cannot be provided at this time.

Synthesis and Workflow Diagrams
General Synthesis Pathway

Methyl 3-methoxy-4-methylbenzoate can be synthesized via the esterification of 3-methoxy-
4-methylbenzoic acid with methanol in the presence of an acid catalyst.[7]

é Reactants h
( 3-methoxy-4-methylbenzoic acid ) 4 Reaction Product
(e.q., H2SO4) Esterification Methyl 3-methoxy-4-methylbenzoate
Methanol AN
- %

Click to download full resolution via product page

Caption: General synthesis pathway for Methyl 3-methoxy-4-methylbenzoate.

Safe Handling Workflow

The following diagram outlines a logical workflow for the safe handling of Methyl 3-methoxy-4-
methylbenzoate in a laboratory setting.
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Start:
Receive Compound

1. Assess Hazards
(Review SDS)

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

3. Prepare Ventilated Work Area
(Fume Hood)

v
4. Weigh and Handle Compound

5. Store Properly
(Cool, Dry, Tightly Sealed)

( 6. Clean Work Area & Doff PPE )

End:
Procedure Complete

Click to download full resolution via product page

Caption: Recommended workflow for safe laboratory handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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